Cas no 2229206-52-2 (4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol)

• Product Name: 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol
• CAS No: 2229206-52-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5971261
• PubChem ID: 165683981
• Update Time: 2025-06-14

4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol
• 4-[(5-chloro-2-hydroxyphenyl)methyl]piperidin-4-ol
• EN300-1986525
• 2229206-52-2

• Inchi： 1S/C12H16ClNO2/c13-10-1-2-11(15)9(7-10)8-12(16)3-5-14-6-4-12/h1-2,7,14-16H,3-6,8H2
• InChI Key： MKFHZSSCZDBHAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1(CCNCC1)O)O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol

Comprehensive Overview of 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol (CAS No. 2229206-52-2)

4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol (CAS No. 2229206-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a piperidine ring with a chlorinated hydroxyphenyl group, is increasingly studied for its potential applications in drug development and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in therapeutic agents targeting neurological and inflammatory conditions.

The growing interest in 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being evaluated for their selective binding affinity and low toxicity profiles. Online searches for "piperidine derivatives in drug discovery" or "chlorinated phenol applications" reflect the compound's relevance in modern research. Its structural features also make it a candidate for catalysis and polymer chemistry, addressing demands for sustainable industrial processes.

From a synthetic chemistry perspective, CAS No. 2229206-52-2 exemplifies innovations in heterocyclic compound design. The integration of a hydroxyl group and a chlorine substituent enhances its reactivity and solubility, critical factors for formulation development. Recent publications highlight its role in optimizing drug delivery systems, particularly for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Queries such as "improving drug bioavailability with modified piperidines" underscore its practical significance.

Environmental and safety considerations are equally pivotal when discussing 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol. While not classified as hazardous, its eco-friendly synthesis routes are under scrutiny to align with green chemistry principles. Laboratories are exploring microwave-assisted reactions and biocatalysis to minimize waste, resonating with searches like "sustainable synthesis of halogenated compounds." These efforts cater to regulatory expectations and industry benchmarks for carbon footprint reduction.

In analytical chemistry, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize CAS No. 2229206-52-2 with high precision. The compound’s chromatographic behavior and spectral fingerprints are documented to support quality control in manufacturing. This data is vital for researchers investigating "structural elucidation of complex heterocycles" or "impurity profiling in APIs," common queries in academic and industrial forums.

Looking ahead, the versatility of 4-(5-chloro-2-hydroxyphenyl)methylpiperidin-4-ol positions it as a molecule of interest across disciplines. Whether in medicinal chemistry, material science, or process optimization, its multifaceted applications continue to inspire innovation. As scientific communities prioritize molecular diversity and functional group manipulation, this compound exemplifies the synergy between structural ingenuity and practical utility.